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Compound of Interest

Compound Name: AER-271

Cat. No.: B1664391 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the stability and proper storage of AER-271. Adherence to

these guidelines is critical for ensuring the compound's integrity and obtaining reliable

experimental results.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid AER-271?

A1: Solid AER-271 should be stored in a tightly sealed container in a dry and dark place. For

optimal stability, refer to the temperature-specific guidelines in the table below.

Q2: How should I store stock solutions of AER-271?

A2: Stock solutions of AER-271 should be stored at low temperatures. Aliquoting the stock

solution into single-use vials is recommended to avoid repeated freeze-thaw cycles, which can

lead to degradation. See the detailed storage conditions in the table below.

Q3: My laboratory experienced a power outage, and the freezer temperature rose to -5°C for

several hours. Is my AER-271 stock solution still viable?

A3: While short-term exposure to a slightly higher temperature may not lead to immediate and

complete degradation, it is advisable to qualify the material before use in critical experiments. If
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possible, compare its performance to a new, properly stored vial. For long-term storage, it is

crucial to maintain the recommended temperatures.

Q4: I accidentally left my solid AER-271 on the lab bench at room temperature overnight. Can I

still use it?

A4: While solid AER-271 is shipped at room temperature in the continental US, prolonged

exposure to ambient conditions, especially in the presence of humidity and light, is not

recommended for long-term storage.[1] For optimal long-term stability, it should be stored at

recommended refrigerated or frozen temperatures. If the exposure was for a short period in a

controlled lab environment, the impact on purity is likely minimal. However, for sensitive

applications, it is best to use a sample that has been consistently stored under ideal conditions.

Q5: What solvents are recommended for preparing AER-271 solutions?

A5: Dimethyl sulfoxide (DMSO) is commonly used to prepare concentrated stock solutions of

AER-271.[2] For in vivo experiments, these stock solutions are often further diluted with saline

(0.9% NaCl).[2][3] It is crucial to use newly opened, anhydrous DMSO, as the compound's

solubility can be significantly impacted by hygroscopic (water-absorbing) DMSO.[1]

Q6: Are there any known incompatibilities for AER-271?

A6: Specific incompatibility data for AER-271 is limited. However, as a phosphonate prodrug, it

is susceptible to hydrolysis. Therefore, prolonged exposure to strong acids or bases should be

avoided. The active metabolite, AER-270, is a phenylbenzamide derivative, which can also

undergo hydrolysis under harsh acidic or basic conditions.

Data Summary Tables
Table 1: Storage Conditions for Solid AER-271

Temperature Duration

-20°C 3 years

4°C 2 years
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Table 2: Storage Conditions for AER-271 in Solvent

Solvent Temperature Duration

DMSO -80°C 2 years

DMSO -20°C 1 year

Experimental Protocols
Protocol 1: Preparation of AER-271 Stock Solution (10 mM)

Materials:

AER-271 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, single-use vials

Procedure:

Allow the vial of solid AER-271 to equilibrate to room temperature before opening to

prevent moisture condensation.

Aseptically weigh the required amount of AER-271.

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration. For

example, for 1 mg of AER-271 (MW: 463.65 g/mol ), add approximately 215.7 µL of

DMSO.

Vortex the solution until the AER-271 is completely dissolved. The use of an ultrasonic

bath may be necessary to aid dissolution.

Aliquot the stock solution into sterile, single-use vials.

Store the vials at -20°C or -80°C as recommended in Table 2.
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Protocol 2: Preparation of AER-271 Working Solution for In Vivo Studies

Materials:

AER-271 stock solution (e.g., 10 mM in DMSO)

Sterile 0.9% saline

Procedure:

Thaw a single-use aliquot of the AER-271 stock solution.

Dilute the stock solution to the desired final concentration using sterile 0.9% saline. For

example, a stock solution was diluted to 2.5 mg/mL in a mixture of 10% DMSO and 90%

saline.

Prepare the working solution fresh before each experiment.
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Caption: Experimental workflow for handling and preparing AER-271.
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Unexpected Experimental Results
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Caption: Troubleshooting guide for unexpected experimental outcomes with AER-271.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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